Ethyl 2-(1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl)acetate

• IUPAC Name: ethyl 2-[1-(1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carbonyl)-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C17H20N4O6S/c1-4-27-12(22)8-10-13(23)18-5-6-21(10)15(25)11-7-9-14(24)19(2)17(26)20(3)16(9)28-11/h7,10H,4-6,8H2,1-3H3,(H,18,23)
• InChI Key: HYZSDQKJXKNGEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1C(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C17H20N4O6S
• Molecular Weight: 408.4 g/mol

Description

The compound is a complex organic molecule that contains a tetrahydrothieno[2,3-d]pyrimidine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their extensive pharmacological properties.

Molecular Structure Analysis

The molecular structure of such compounds is typically established based on spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would typically be determined using techniques such as NMR, FT-IR, and mass spectroscopy.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) explored the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents. The research synthesized a series of compounds through various chemical reactions, indicating the versatility of pyrazolopyrimidines in drug development and their significant biological activities, including cytotoxic and 5-lipoxygenase inhibition activities, which could offer a foundation for further pharmacological studies (Rahmouni et al., 2016).

Antitumor and Antioxidant Agents

Research by Aly et al. (2010) on thieno[2,3‐d]pyrimidines highlighted their application in synthesizing antitumor and antioxidant agents. This study demonstrated that certain thienopyrimidine derivatives, through cyclization and thio-addition processes, exhibit high inhibition against Hep-G2 cell growth, suggesting their potential as specific antitumor agents with promising effectiveness. The findings underscore the importance of thieno[2,3-d]pyrimidine derivatives in developing new treatments for cancer and their antioxidant capabilities (Aly et al., 2010).

Microwave-Assisted Synthesis with Biological Activity

Youssef and Amin (2012) conducted a study on the microwave-assisted synthesis of new thiazolopyrimidine derivatives, emphasizing the method's efficiency in terms of time reduction and yield improvements compared to conventional methods. The synthesized compounds were tested for their antioxidant, antibacterial, and antifungal activities, with some showing moderate to good efficacy. This study illustrates the innovative approaches in synthesizing and evaluating thiazolopyrimidine derivatives, contributing to the development of potential pharmaceutical agents with diverse biological activities (Youssef & Amin, 2012).

Future Directions

Thienopyrimidine derivatives are an active area of research in medicinal chemistry, and future work could involve further exploration of the pharmacological properties of these compounds.